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Compound of Interest

Compound Name:
Bis(dimethylamino)chlorophosphin

e

Cat. No.: B1582491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of

bis(dimethylamino)chlorophosphine, a versatile reagent in organic and organometallic

chemistry. This document details the core synthetic methodology, presents key quantitative

data in a structured format, and outlines the necessary experimental protocols for its successful

preparation and characterization.

Overview and Synthetic Strategy
Bis(dimethylamino)chlorophosphine, also known as N,N,N',N'-

tetramethylphosphorodiamidous chloride, is a valuable precursor for the synthesis of various

phosphorus-containing compounds, including phosphine ligands and phosphoramidites. The

most common and direct method for its preparation involves the nucleophilic substitution of

chlorine atoms on phosphorus trichloride with dimethylamine.

The reaction proceeds via a stepwise substitution, where the stoichiometry of the reactants is

crucial in determining the final product. To favor the formation of the bis-substituted product, a

molar excess of dimethylamine is typically employed. The overall reaction can be represented

as follows:

PCl₃ + 4 (CH₃)₂NH → [(CH₃)₂N]₂PCl + 2 (CH₃)₂NH₂Cl
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The reaction produces dimethylammonium chloride as a byproduct, which precipitates from the

reaction mixture and can be removed by filtration.

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis and

properties of bis(dimethylamino)chlorophosphine.

Parameter Value Reference(s)

Molecular Formula C₄H₁₂ClN₂P [1]

Molecular Weight 154.58 g/mol [1]

CAS Number 3348-44-5 [1]

Appearance
Colorless to yellow fuming

liquid
[2]

Density 1.060 g/mL at 25 °C

Refractive Index (n20/D) 1.500

Boiling Point

Not explicitly found for

dimethyl- derivative, but the

diethyl- analog boils at 55-57

°C.

[3]

Storage Temperature 2-8°C

Experimental Protocol
This section provides a detailed methodology for the synthesis of

bis(dimethylamino)chlorophosphine based on established procedures for analogous

compounds and general principles of aminophosphine synthesis.[2]

Materials and Equipment:

Phosphorus trichloride (PCl₃)
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Dimethylamine ((CH₃)₂NH), anhydrous solution in a suitable solvent (e.g., THF or diethyl

ether) or condensed gas

Anhydrous diethyl ether or other suitable inert solvent

Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a

condenser with a nitrogen inlet

Schlenk line or other inert atmosphere setup

Filtration apparatus (e.g., Schlenk filter or cannula filtration setup)

Distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask is thoroughly dried and assembled with a

mechanical stirrer, a pressure-equalizing dropping funnel, and a reflux condenser connected

to a nitrogen line. The entire apparatus is flushed with dry nitrogen to ensure an inert

atmosphere.

Charging the Reactor: Anhydrous diethyl ether is transferred to the flask via cannula.

Phosphorus trichloride (1.0 equivalent) is then added to the solvent. The solution is cooled to

0 °C using an ice bath.

Addition of Dimethylamine: A solution of anhydrous dimethylamine (at least 4.0 equivalents)

in the same solvent is placed in the dropping funnel. The dimethylamine solution is added

dropwise to the stirred solution of phosphorus trichloride over a period of 1-2 hours,

maintaining the temperature at 0 °C. The formation of a white precipitate

(dimethylammonium chloride) will be observed.

Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 2-4 hours to ensure complete reaction.

Work-up and Isolation: The reaction mixture is filtered under an inert atmosphere to remove

the dimethylammonium chloride precipitate. The filter cake is washed with small portions of

anhydrous diethyl ether to recover any entrained product.
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Purification: The solvent is removed from the filtrate under reduced pressure. The resulting

crude bis(dimethylamino)chlorophosphine is then purified by vacuum distillation to yield a

colorless liquid.

Safety Precautions:

Phosphorus trichloride is highly toxic, corrosive, and reacts violently with water. All

manipulations should be carried out in a well-ventilated fume hood under an inert

atmosphere.

Dimethylamine is a flammable and corrosive gas or liquid.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn at all times.

Characterization
The identity and purity of the synthesized bis(dimethylamino)chlorophosphine can be

confirmed using various spectroscopic techniques.
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Technique Expected Observations

³¹P NMR

A singlet in the region characteristic of

aminophosphines. For the analogous

bis(diisopropylamino)chlorophosphine, the

chemical shift is reported to be around +19.4

ppm.[4] For dimethylamino-dichlorophosphane,

a signal is observed at +192 ppm.[5] The exact

shift for the title compound should be

determined experimentally.

¹H NMR

A doublet corresponding to the methyl protons

of the dimethylamino groups, with coupling to

the phosphorus nucleus.

¹³C NMR
A doublet for the methyl carbons, showing

coupling to the phosphorus atom.

FT-IR
Characteristic P-Cl and P-N stretching

frequencies.

Diagrams
Synthesis Workflow
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Phosphorus Trichloride in Anhydrous Solvent

Reaction at 0°C to rt

Anhydrous Dimethylamine (4 eq.)

Filtration to remove (CH3)2NH2Cl

Solvent Evaporation

Vacuum Distillation

Bis(dimethylamino)chlorophosphine
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Caption: Experimental workflow for the synthesis of bis(dimethylamino)chlorophosphine.

Logical Relationship of Synthesis Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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